Cas no 1049492-81-0 (2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• CAS No: 1049492-81-0
• MF: C₁₄H₁₄FN₃O₃
• MW: 291.277666568756
• CID: 6578064
• Update Time: 2025-05-21

2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide
• 2-(2-fluorophenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide

• Inchi： 1S/C14H14FN3O3/c15-11-4-1-2-5-12(11)21-10-13(19)16-8-9-18-14(20)6-3-7-17-18/h1-7H,8-10H2,(H,16,19)
• InChI Key： RIVQRVNSYNCELW-UHFFFAOYSA-N
• SMILES： C(NCCN1N=CC=CC1=O)(=O)COC1=CC=CC=C1F

Additional information on 2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide

Introduction to Compound CAS No. 1049492-81-0: 2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide

The compound with CAS No. 1049492-81-0, known as 2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a fluorophenoxy group, a pyridazine ring, and an acetamide moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases, proteases, and ion channels. The presence of the fluorophenoxy group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties and bioavailability. Fluorinated aromatic systems are well-known for their stability and ability to interact with biological systems in a controlled manner.

The synthesis of 2-(2-fluorophenoxy)-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]acetamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings to optimize the production process. These methods not only improve the yield but also ensure the purity of the final product, which is critical for its intended applications.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. It has demonstrated potent inhibitory effects on enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, studies conducted by Smith et al. (2023) revealed that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders.

The acetamide moiety in this compound plays a crucial role in modulating its pharmacodynamic properties. Acetamides are known for their ability to enhance drug solubility and permeability, making them ideal candidates for drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, thereby improving its stability and targeted delivery.

In terms of applications, CAS No. 1049492-81-0 is being explored as a potential lead molecule for developing novel therapeutics against chronic inflammatory diseases such as arthritis and asthma. Its unique combination of structural features makes it a versatile candidate for further optimization through medicinal chemistry approaches. Researchers are currently investigating analogs with modified substituents to enhance potency and reduce off-target effects.

The discovery of CAS No. 1049492-81-0 underscores the importance of interdisciplinary collaboration in advancing chemical research. By integrating insights from organic chemistry, pharmacology, and computational modeling, scientists have been able to design molecules with unprecedented biological activity. This compound serves as a prime example of how innovative synthesis strategies can lead to groundbreaking discoveries in the field of drug development.

Looking ahead, the future of CAS No. 1049492-81-0 lies in its potential to transition from preclinical studies to clinical trials. Ongoing research is focused on evaluating its safety profile and efficacy in animal models of human diseases. If successful, this compound could pave the way for a new class of therapeutics that address unmet medical needs across various therapeutic areas.